Cas no 173469-74-4 (1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-)

• Product Name: 1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
• CAS No: 173469-74-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1358207
• Update Time: 2024-08-17

1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-

• Inchi： 1S/C12H14O3/c1-3-4-11(14)9-5-6-12(15)10(7-9)8(2)13/h5-7,15H,3-4H2,1-2H3
• InChI Key： PRESUASMNQVUNA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(C(C)=O)=C1)(=O)CCC

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 372.9±27.0 °C(Predicted)
• PSA: 54.37
• pka: 8.29±0.20(Predicted)